1-(6-((Tetrahydrofuran-3-yl)oxy)nicotinoyl)piperidine-4-carboxamide

• IUPAC Name: 1-[6-(oxolan-3-yloxy)pyridine-3-carbonyl]piperidine-4-carboxamide
• InChI: InChI=1S/C16H21N3O4/c17-15(20)11-3-6-19(7-4-11)16(21)12-1-2-14(18-9-12)23-13-5-8-22-10-13/h1-2,9,11,13H,3-8,10H2,(H2,17,20)
• InChI Key: DKBYWNFZGFPGPP-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)N)C(=O)C2=CN=C(C=C2)OC3CCOC3
• Molecular Formula: C16H21N3O4
• Molecular Weight: 319.36 g/mol

Description

1-(6-((Tetrahydrofuran-3-yl)oxy)nicotinoyl)piperidine-4-carboxamide, also known as THFA, is a chemical compound that has gained significant attention in the scientific community due to its unique properties and potential applications. THFA is a synthetic molecule that belongs to the class of piperidine carboxamides and has a molecular weight of 357.43 g/mol.

Scientific Research Applications

Synthesis and Chemical Properties

1-(6-((Tetrahydrofuran-3-yl)oxy)nicotinoyl)piperidine-4-carboxamide falls within a broader category of compounds explored for their synthesis methods and chemical properties. For instance, the synthesis of heterocyclic derivatives via palladium-catalyzed oxidative cyclization-alkoxycarbonylation of substituted gamma-oxoalkynes has been detailed, providing pathways to obtain tetrahydrofuran and other derivatives with satisfactory yields. This process involves reactions carried out in MeOH or MeCN/MeOH mixtures at 65-100 degrees C, highlighting the compound's involvement in the formation of structurally complex and potentially pharmacologically relevant molecules (Bacchi et al., 2005).

Biological Activities

Research into compounds with a piperidine-4-carboxamide moiety often aims at discovering new pharmaceutical agents. For example, novel dicationic imidazo[1,2-a]pyridines and tetrahydro-imidazo[1,2-a]pyridines have been studied for their antiprotozoal activities. These studies have shown that certain derivatives exhibit strong DNA affinities and potent in vitro and in vivo activities against protozoal infections, underscoring the potential therapeutic value of these compounds in treating diseases caused by protozoa (Ismail et al., 2004).

Drug Development Applications

The chemical structure of this compound and its derivatives are relevant in the context of drug development, especially as intermediates or final products in the synthesis of potential pharmaceuticals. For instance, the discovery of CGRP receptor inhibitors involves complex synthetic routes where similar compounds serve as key intermediates. These efforts highlight the compound's role in developing new therapeutic agents aimed at treating conditions like migraine through the inhibition of the CGRP receptor (Thalji et al., 2013).